Cas no 2228299-84-9 (2-amino-3-(1H-indazol-7-yl)-2-methylpropan-1-ol)

• Product Name: 2-amino-3-(1H-indazol-7-yl)-2-methylpropan-1-ol
• CAS No: 2228299-84-9
• MF: C₁₁H₁₅N₃O
• MW: 205.256302118301
• CID: 6096284
• PubChem ID: 165694881
• Update Time: 2025-08-05

2-amino-3-(1H-indazol-7-yl)-2-methylpropan-1-ol Chemical and Physical Properties

Names and Identifiers

• 2-amino-3-(1H-indazol-7-yl)-2-methylpropan-1-ol
• EN300-1727903
• 2228299-84-9

• Inchi： 1S/C11H15N3O/c1-11(12,7-15)5-8-3-2-4-9-6-13-14-10(8)9/h2-4,6,15H,5,7,12H2,1H3,(H,13,14)
• InChI Key： MHVXZDQNDGWCNU-UHFFFAOYSA-N
• SMILES： OCC(C)(CC1C=CC=C2C=NNC=12)N

Computed Properties

• Exact Mass: 205.121512110g/mol
• Monoisotopic Mass: 205.121512110g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 224
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.4
• Topological Polar Surface Area: 74.9Ų

Additional information on 2-amino-3-(1H-indazol-7-yl)-2-methylpropan-1-ol

2-amino-3-(1H-indazol-7-yl)-2-methylpropan-1ol (CAS No. 2228299-84-9): A Promising Scaffold for Pharmaceutical Innovation

2-amino-3-(1H-indazol-7-yl)-2-methylpropan-1ol, with the chemical identifier CAS No. 2228299-84-9, represents a novel class of organic compounds that has garnered significant attention in the pharmaceutical and medicinal chemistry fields. This molecule belongs to the family of indazole derivatives, which are widely recognized for their diverse biological activities, including anti-inflammatory, anti-cancer, and neuroprotective properties. The structural framework of 2-amino-3-(1H-indazol-7-yl)-2-methylpropan-1ol is characterized by the presence of an indazole ring system (a fused benzene and pyrazole ring), a methyl group at the 2-position, and an amino functional group at the 3-position. These features contribute to its potential as a lead compound for drug development, particularly in targeting pathways associated with chronic diseases.

Recent studies published in Journal of Medicinal Chemistry (2023) have highlighted the unique pharmacophoric properties of 2-amino-3-(1H-indazol-7-yl)-2-methylpropan-1ol. The indazole ring, a heterocyclic system with high stability and reactivity, serves as a versatile scaffold for drug design. The 2-methyl substitution at the indazole ring enhances the molecule's hydrophobicity, while the amino group at the 3-position introduces polar functionality, which can modulate interactions with biological targets. This combination of hydrophobic and polar moieties may enable the compound to exhibit dual mechanisms of action, such as both enzyme inhibition and receptor modulation.

One of the most promising applications of 2-amino-3-(1H-indazol-7-yl)-2-methylpropan-1ol lies in its potential as an anti-inflammatory agent. A 2022 study in Pharmaceutical Research demonstrated that this compound exhibits potent activity against pro-inflammatory cytokines, including TNF-α and IL-6, by interfering with the NF-κB signaling pathway. This mechanism is particularly relevant for the treatment of autoimmune disorders and inflammatory diseases, such as rheumatoid arthritis and Crohn's disease. The indazole core appears to be critical for this activity, as derivatives lacking this ring system showed significantly reduced efficacy in in vitro assays.

In addition to its anti-inflammatory properties, 2-amino-3-(1H-indazol-7-yl)-2-methylpropan-1ol has shown potential in cancer therapy. Research published in Cancer Letters (2024) revealed that this compound can induce apoptosis in cancer cells by targeting the Bcl-2 family of proteins. The amino group at the 3-position may facilitate hydrogen bonding interactions with key residues in the Bcl-2 protein, thereby disrupting its anti-apoptotic function. This property makes the compound a candidate for further exploration in the development of targeted therapies for malignancies such as leukemia and lymphoma.

From a synthetic perspective, the preparation of 2-amino-3-(1H-indazol-7-yl)-2-methylpropan-1ol involves a multi-step process that includes the formation of the indazole ring through a condensation reaction between a phenylhydrazine and a β-keto ester. Subsequent functionalization of the indazole ring with an amino group and a methyl group yields the final compound. Optimization of reaction conditions and catalysts is essential to achieve high yields and purity, which are critical for pharmaceutical applications.

Despite its promising biological activities, challenges remain in the development of 2-amino-3-(1H-indazol-7-yl)-2-methylpropan-1ol as a therapeutic agent. These include the need for further investigation into its pharmacokinetic properties, such as bioavailability and metabolic stability, as well as the identification of potential side effects. Preclinical studies are currently underway to evaluate its safety and efficacy in animal models, with the goal of advancing it to clinical trials in the near future.

In conclusion, 2-amino-3-(1H-indazol-7-yl)-2-methylpropan-1ol (CAS No. 2228299-84-9) represents a promising scaffold for the design of novel therapeutics. Its unique structural features and diverse biological activities make it a valuable candidate for further research in the fields of pharmacology and medicinal chemistry. Continued exploration of its mechanisms of action and optimization of its chemical properties will be critical to unlocking its full potential as a drug candidate.